Cas no 57683-71-3 (Methyl 2-Sulfamoylbenzoate)

• Product name: Methyl 2-Sulfamoylbenzoate
• CAS No: 57683-71-3
• MF: C₈H₉NO₄S
• MW: 215.2264
• MDL: MFCD00009808
• CID: 57175
• PubChem ID: 42546

Methyl 2-Sulfamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-sulfamoylbenzoate
• Methyl 2-(Aminosulfonyl)benzoate
• 2-Carbomethoxybenzenesulfonamide
• 2-(Aminosulfonyl)benzoic Acid Methyl Ester
• Methyl 2-Sulfonamidobenzoate
• 2-Sulfamoylbenzoic Acid Methyl Ester
• 2-Sulfonamidobenzoic Acid Methyl Ester
• Methyl o-sulphamoylbenzoate
• (2-Methoxycarbonyl)benzene sulfonamide
• Benzoic acid, 2-(aminosulfonyl)-, methyl ester
• BENZOIC ACID, 2-SULFAMOYL-, METHYL ESTER
• 2-aminosulfonyl-benzoic acid methyl ester
• 2-methoxycarbonylphenylsulfonamide
• 2-methoxycarbonylbenzenesulfona
• EINECS 260-903-2
• SB76772
• FT-0613413
• Methyl2-(aminosulfonyl)benzoate
• NS00005199
• Q27156899
• BRN 2728611
• 0-11-00-00377 (Beilstein Handbook Reference)
• SY048501
• metsulfuron-methyl TP1
• 2-Carbomethoxybenzene sulphonamide
• CS-W014895
• Methyl 2-(aminosulfonyl)benzoate, 98%
• MFCD00009808
• Methyl2-sulfamoylbenzoate
• M05 (MKH 651 sulfonamide methyl ester)
• 2-Sulfamoylbenzoic aicd methyl ester
• 2-(methoxycarbonyl)benzenesulphonamide
• AKOS001048774
• METHYL-2-(AMINOSULFONYL)BENZOATE
• CHEBI:83512
• SCHEMBL2181057
• methyl 2-(aminosulfonyl)-benzoate
• HMS1755G08
• A8216
• M1866
• 57683-71-3
• CHEMBL148680
• propoxycarbazone TP1
• 2-carboxymethylbenzenesulfonamide 5
• 2-methoxycarbonylbenzenesulfonamide
• Oprea1_417687
• 2-sulfamylbenzoic acid methylester
• AMY19487
• PD180721
• Z45415592
• BDBM12152
• J-521857
• Ester sulfonamide (IN-D5803)
• DTXSID9074062
• EN300-15722
• W18655
• 2-Sulfamoyl-benzoic acid methyl ester
• A831553
• STR09073
• methyl 2-sulfamoylbenzoate;Methyl 2-(aminosulfonyl)benzoate
• STK325194
• DB-053082
• 2-(Methoxycarbonyl)benzenesulfonamide
• 2-(Carbomethoxy)benzenesulfonamide; 2-(Methoxycarbonyl)benzenesulfonamide; Methyl 2-(Aminosulfonyl)benzoate; Methyl o-Sulfamoylbenzoate;
• BBL004027
• Methyl 2-Sulfamoylbenzoate

• MDL： MFCD00009808
• Inchi： 1S/C8H9NO4S/c1-13-8(10)6-4-2-3-5-7(6)14(9,11)12/h2-5H,1H3,(H2,9,11,12)
• InChI Key： VSOOBQALJVLTBH-UHFFFAOYSA-N
• SMILES： S(C1=C([H])C([H])=C([H])C([H])=C1C(=O)OC([H])([H])[H])(N([H])[H])(=O)=O
• BRN： 2728611

Computed Properties

• Exact Mass: 215.02500
• Monoisotopic Mass: 215.025228
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 94.8

Experimental Properties

• Color/Form: powder
• Density: 1.3770
• Melting Point: 124.0 to 129.0 deg-C
• Boiling Point: 401.4±47.0 °C at 760 mmHg
• Flash Point: 196.6±29.3 °C
• Refractive Index: 1.556
• PSA: 94.84000
• LogP: 1.90170
• Solubility: Insoluble in water

Methyl 2-Sulfamoylbenzoate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：DH6830000
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Risk Phrases：R36/37/38
• Safety Term：S26-S37/39
• HazardClass：IRRITANT
• TSCA：Yes

Methyl 2-Sulfamoylbenzoate Customs Data

• HS CODE：2935009090
• Customs Data：

  China Customs Code:

  2935009090

  Overview:

  2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Methyl 2-Sulfamoylbenzoate

Methyl 2-Sulfamoylbenzoate: An Overview of a Versatile Compound (CAS No. 57683-71-3)

Methyl 2-Sulfamoylbenzoate (CAS No. 57683-71-3) is a compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research due to its unique properties and potential applications. This compound, also known as Methyl 2-(sulfamoyl)benzoate, is a derivative of benzoic acid with a sulfamoyl group attached to the benzene ring. Its molecular formula is C9H10NO4S, and it has a molecular weight of approximately 222.24 g/mol.

The structure of Methyl 2-Sulfamoylbenzoate consists of a benzene ring with a carboxyl group esterified to a methyl group and a sulfamoyl group attached to the ring. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for various scientific investigations.

One of the key areas where Methyl 2-Sulfamoylbenzoate has shown promise is in its potential as an antimicrobial agent. Recent studies have demonstrated that this compound exhibits significant antibacterial activity against a range of pathogenic bacteria, including both Gram-positive and Gram-negative strains. The sulfamoyl group is known to interfere with bacterial metabolism by inhibiting key enzymes involved in folic acid synthesis, which is essential for bacterial growth and survival.

In addition to its antimicrobial properties, Methyl 2-Sulfamoylbenzoate has been explored for its anti-inflammatory effects. Research has shown that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that Methyl 2-Sulfamoylbenzoate could be a valuable candidate for the development of new anti-inflammatory drugs.

The pharmacokinetic properties of Methyl 2-Sulfamoylbenzoate have also been studied to understand its behavior in biological systems. Studies have indicated that this compound has good oral bioavailability and can be effectively absorbed into the bloodstream. Its metabolic stability and low toxicity profile make it suitable for further development as a therapeutic agent.

Moreover, Methyl 2-Sulfamoylbenzoate has been investigated for its potential use in the treatment of various diseases. For instance, preliminary studies have shown that this compound may have antitumor activity by inducing apoptosis in cancer cells. The mechanism behind this effect is thought to involve the modulation of signaling pathways that regulate cell survival and proliferation.

The synthesis of Methyl 2-Sulfamoylbenzoate can be achieved through several methods, including the reaction of 2-sulfamoylbenzoic acid with methanol in the presence of an acid catalyst. The purity and yield of the final product can be optimized by carefully controlling reaction conditions such as temperature, pressure, and reaction time.

In terms of safety, while Methyl 2-Sulfamoylbenzoate is generally considered safe for laboratory use under proper handling conditions, it is important to follow standard safety protocols when working with this compound. Appropriate personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible materials.

The environmental impact of Methyl 2-Sulfamoylbenzoate is another important consideration. Studies have shown that this compound has low environmental persistence and does not bioaccumulate in aquatic organisms, making it a relatively environmentally friendly option compared to some other chemicals used in similar applications.

In conclusion, Methyl 2-Sulfamoylbenzoate (CAS No. 57683-71-3) is a versatile compound with a wide range of potential applications in medicine and other fields. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, it is likely that this compound will play an increasingly important role in future scientific advancements.